Cas no 2229670-69-1 (3-3-(pentafluoroethyl)phenylprop-2-en-1-amine)

• Product Name: 3-3-(pentafluoroethyl)phenylprop-2-en-1-amine
• CAS No: 2229670-69-1
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 6437835
• PubChem ID: 165783944
• Update Time: 2025-10-19

3-3-(pentafluoroethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(pentafluoroethyl)phenylprop-2-en-1-amine
• EN300-1972675
• 3-[3-(pentafluoroethyl)phenyl]prop-2-en-1-amine
• 2229670-69-1

• Inchi： 1S/C11H10F5N/c12-10(13,11(14,15)16)9-5-1-3-8(7-9)4-2-6-17/h1-5,7H,6,17H2/b4-2+
• InChI Key： KIDVBMFCOHBLKD-DUXPYHPUSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(/C=C/CN)C=1)F

Computed Properties

• Exact Mass: 251.07334013g/mol
• Monoisotopic Mass: 251.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-(pentafluoroethyl)phenylprop-2-en-1-amine

Introduction to 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine (CAS No. 2229670-69-1)

3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine (CAS No. 2229670-69-1) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its pentafluoroethyl substituent, which imparts distinct physical and chemical properties, making it a valuable candidate for advanced research and development.

The molecular formula of 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine is C₁₁H₈F₅N, and its molecular weight is approximately 255.17 g/mol. The presence of the pentafluoroethyl group (CF₃CF₂) significantly influences the compound's solubility, stability, and reactivity. This group is known for its strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and affect its interactions with other chemical species.

In the context of pharmaceutical research, 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its effects on various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are important targets for treating a range of diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

The synthetic route to 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine involves several well-established organic reactions. One common approach is the coupling of 3-(pentafluoroethyl)benzaldehyde with an appropriate amine followed by a Wittig reaction to form the desired double bond. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical applications in both research and industry.

Beyond its pharmaceutical potential, 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine has also been investigated for its use in materials science. The pentafluoroethyl group can enhance the thermal stability and chemical resistance of polymers and coatings. A study published in the Journal of Applied Polymer Science in 2020 demonstrated that incorporating this compound into polymer matrices can significantly improve their performance under harsh environmental conditions.

In terms of safety and handling, it is important to note that while 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

The future prospects for 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this compound in various fields.

In conclusion, 3-(3-(Pentafluoroethyl)phenyl)prop-2-en-1-amine (CAS No. 2229670-69-1) represents a fascinating molecule with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for advanced research and development in pharmaceuticals, materials science, and beyond. As new studies continue to uncover its capabilities, this compound is likely to play an increasingly important role in scientific advancements.